Cas no 1005669-32-8 (<br>1-[(4-bromo-1H-pyrazol-1-yl)methyl]-N'-methyl-N'-phenyl-1H-pyrazole-3-carbo hydrazide)

• Product Name: <br>1-[(4-bromo-1H-pyrazol-1-yl)methyl]-N'-methyl-N'-phenyl-1H-pyrazole-3-carbo hydrazide
• CAS No: 1005669-32-8
• MF: C₁₅H₁₅BrN₆O
• MW: 375.223201036453
• CID: 3125007
• PubChem ID: 4773313
• Update Time: 2025-04-21

<br>1-[(4-bromo-1H-pyrazol-1-yl)methyl]-N'-methyl-N'-phenyl-1H-pyrazole-3-carbo hydrazide Chemical and Physical Properties

Names and Identifiers

• <br>1-[(4-bromo-1H-pyrazol-1-yl)methyl]-N'-methyl-N'-phenyl-1H-pyrazole-3-carbo hydrazide
• 1-[(4-bromopyrazol-1-yl)methyl]-N'-methyl-N'-phenylpyrazole-3-carbohydrazide
• ZINC02783956
• 1-[(4-Bromo-1H-pyrazol-1-yl)methyl]-1H-pyrazole-3-carboxylic acid 2-methyl-2-phenylhydrazide
• 1-[(4-bromo-1H-pyrazol-1-yl)methyl]-N'-methyl-N'-phenyl-1H-pyrazole-3-carbohydrazide
• 1005669-32-8
• DTXSID901120331
• STK964468
• 1-((4-Bromo-1H-pyrazol-1-yl)methyl)-1H-pyrazole-3-carboxylic acid 2-methyl-2-phenylhydrazide
• AKOS003763590

• Inchi： 1S/C15H15BrN6O/c1-20(13-5-3-2-4-6-13)19-15(23)14-7-8-21(18-14)11-22-10-12(16)9-17-22/h2-10H,11H2,1H3,(H,19,23)
• InChI Key： QXAVMLLXLXOUNO-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CN1C=CC(C(NN(C)C2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 374.04907Da
• Monoisotopic Mass: 374.04907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68Ų